Cas no 13894-28-5 (2-Propenoic acid,3-(diethylamino)-, ethyl ester, (2E)-)

2-Propenoic acid,3-(diethylamino)-, ethyl ester, (2E)- structure
13894-28-5 structure
Product Name:2-Propenoic acid,3-(diethylamino)-, ethyl ester, (2E)-
CAS No:13894-28-5
MF:C9H17NO2
MW:171.23678278923
CID:207885
PubChem ID:5462840
Update Time:2025-04-19

2-Propenoic acid,3-(diethylamino)-, ethyl ester, (2E)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoic acid,3-(diethylamino)-, ethyl ester, (2E)-
    • Ethyl (2E)-3-(diethylamino)acrylate
    • ethyl (E)-3-(diethylamino)prop-2-enoate
    • Ethyl (E)-3-(N,N-diethylamino)propenoate
    • Ethyl (E)-3-(diethylamino)acrylate
    • ethyl (E)-3-diethylaminoprop-2-enoate
    • 36149-51-6
    • 2-Propenoic acid, 3-(diethylamino)-, ethyl ester, (E)-
    • ethyl (2E)-3-(diethylamino)-2-propenoate
    • Ethyl 3-(diethylamino)acrylate
    • ethyl-3-(diethylamino)acrylate
    • Ethyl N,N-diethylaminoacrylate
    • 13894-28-5
    • 2-Propenoic acid, 3-(diethylamino)-, ethyl ester, (2E)-
    • AKOS015915074
    • EthylN,N-Diethylaminoacrylate
    • A874420
    • MDL: MFCD16294421
    • Inchi: 1S/C9H17NO2/c1-4-10(5-2)8-7-9(11)12-6-3/h7-8H,4-6H2,1-3H3/b8-7+
    • InChI Key: ANTPVARYELNKNQ-BQYQJAHWSA-N
    • SMILES: O(CC)C(/C=C/N(CC)CC)=O

Computed Properties

  • Exact Mass: 171.12601
  • Monoisotopic Mass: 171.125928785g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 6
  • Complexity: 151
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 29.5Ų

Experimental Properties

  • Density: 0.943±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 227.3±23.0 ºC (760 Torr),
  • Flash Point: 80.5±13.5 ºC,
  • Solubility: Slightly soluble (19 g/l) (25 º C),
  • PSA: 29.54
Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.